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Compound of Interest

Compound Name: 2-Bromononane

Cat. No.: B1329715

This technical guide provides a comprehensive overview of the chemical properties, structure,
and reactivity of 2-Bromononane, tailored for researchers, scientists, and professionals in the
field of drug development and organic synthesis.

Chemical Structure and Identification

2-Bromononane is a secondary alkyl halide. The bromine atom is attached to the second
carbon atom of a nine-carbon aliphatic chain (nonane).[1] This structure makes it a versatile
reagent in various organic syntheses.

Key identifiers for 2-Bromononane are detailed below:
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Identifier Value

IUPAC Name 2-bromononane[1][2]

Synonyms sec-Nonyl bromide, Nonane, 2-bromo-[3][4][5]
CAS Number 2216-35-5[1][4]

Molecular Formula CoH19Br[1][4][6]

SMILES CCCcCcccCc(O)Br[1][7]

InChl=1S/C9H19Br/c1-3-4-5-6-7-8-
9(2)10/h9H,3-8H2,1-2H3[1][3][4]

InChl

InChlKey JOEFZTLHNWFZDD-UHFFFAQYSA-N[1][4][7]

Physicochemical Properties

The physical and chemical properties of 2-Bromononane are summarized in the following
table. These properties are crucial for its handling, storage, and application in experimental
settings.
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Property Value Unit Source
Molecular Weight 207.15 g/mol [11[3]
Colorless to pale
Appearance o - [6][8]
yellow liquid
Density 1.1+0.1 g/cm3 [1]
Boiling Point 208 - 212.3 °C [1]8]
Melting Point Not available °C [8]
Flash Point 63.5+10.4 °C [1]
Refractive Index 1.452 - [1]
Water Solubility
-4.13 mol/L [3]
(log10WS)
Octanol/Water
Partition Coefficient 4.130 - [3]
(logP)
Vapor Pressure 0.3+04 mmHg at 25°C [1]

Reactivity and Synthetic Applications

2-Bromononane's reactivity is primarily dictated by the presence of the bromine atom, which is
a good leaving group. Consequently, it readily participates in nucleophilic substitution and
elimination reactions.[1]

Nucleophilic Substitution: A nucleophile attacks the electrophilic carbon atom bonded to the
bromine, displacing the bromide ion to form a new bond.[1] This is a common method for
introducing new functional groups.

Elimination Reactions: In the presence of a strong base, 2-Bromononane can undergo
elimination to form nonene isomers.

Due to this reactivity, 2-Bromononane serves as a valuable alkylating agent in organic
synthesis for the preparation of various chemical intermediates.[6]
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Below is a diagram illustrating the primary reaction pathways for 2-Bromononane

General Reaction Pathways of 2-Bromononane
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Caption: Reaction pathways of 2-Bromononane.
Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 2-Bromononane were not
found in the provided search results, a general method for the synthesis of secondary

bromoalkanes can be described. Such syntheses often involve the bromination of the

corresponding alkane or the reaction of the corresponding alcohol with a brominating agent.

A representative workflow for a hypothetical synthesis and purification process is outlined
below.
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Characterize by GC-MS, NMR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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